Cas no 106438-96-4 (Benzenebutanoic acid,2,4-dimethoxy-g-oxo-5-(phenylmethyl)-,sodium salt (1:1))

• Product Name: Benzenebutanoic acid,2,4-dimethoxy-g-oxo-5-(phenylmethyl)-,sodium salt (1:1)
• CAS No: 106438-96-4
• MF: C₁₉H₁₉NaO₅
• MW: 350.340936899185
• CID: 193001
• PubChem ID: 23662431
• Update Time: 2025-04-19

Benzenebutanoic acid,2,4-dimethoxy-g-oxo-5-(phenylmethyl)-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,2,4-dimethoxy-g-oxo-5-(phenylmethyl)-,sodium salt (1:1)
• Propionicacid, 3-(4,6-dimethoxy-a-phenyl-m-toluoyl)-, sodium salt (7CI)
• sodium,4-(5-benzyl-2,4-dimethoxyphenyl)-4-oxobutanoate
• SC-2657
• SC 2657
• beta-(2,4-Dimethoxy-5-benzylbenzoyl)propionic acid sodium salt
• DTXSID60147602
• Benzenebutanoic acid, 5-benzyl-2,4-dimethoxy-gamma-oxo-, sodium salt
• 106438-96-4
• Propionic acid, 3-(4,6-dimethoxy-alpha-phenyl-m-toluoyl)-, sodium salt

• Inchi： 1S/C19H20O5.Na/c1-23-17-12-18(24-2)15(16(20)8-9-19(21)22)11-14(17)10-13-6-4-3-5-7-13;/h3-7,11-12H,8-10H2,1-2H3,(H,21,22);/q;+1/p-1
• InChI Key： LKSJBEWDQQWWHP-UHFFFAOYSA-M
• SMILES： [Na+].O(C)C1C=C(C(C(CCC(=O)[O-])=O)=CC=1CC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 350.11307
• Monoisotopic Mass: 350.113018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7

Experimental Properties

• Boiling Point: 552.8°Cat760mmHg
• Flash Point: 199.2°C
• PSA: 75.66
• LogP: 2.00740